Cas no 2648921-89-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
• CAS No: 2648921-89-3
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6196519
• PubChem ID: 165816400
• Update Time: 2025-06-09

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid
• 2648921-89-3
• EN300-1486076

• Inchi： 1S/C23H26N2O5/c1-14(12-21(26)25(3)15(2)22(27)28)24-23(29)30-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20H,12-13H2,1-3H3,(H,24,29)(H,27,28)/t14?,15-/m0/s1
• InChI Key： HEJLAVPBSSZASX-LOACHALJSA-N
• SMILES： O(C(NC(C)CC(N(C)[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid

Research Brief on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS: 2648921-89-3)

In recent years, the compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS: 2648921-89-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, plays a pivotal role in solid-phase peptide synthesis (SPPS) and drug development. The unique structural features of this compound, including its chiral center and N-methylated amide bond, make it a valuable building block for the design of bioactive peptides and peptidomimetics.

Recent studies have focused on optimizing the synthesis and application of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease-resistant peptide therapeutics. The researchers employed this compound as a key intermediate in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The incorporation of the N-methyl group was found to enhance metabolic stability while maintaining high receptor binding affinity.

Advanced analytical techniques, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize this compound and its derivatives. A recent study published in Analytical Chemistry (2024) reported a novel LC-MS/MS method for the quantification of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid in complex biological matrices, achieving a detection limit of 0.1 ng/mL. This analytical advancement facilitates pharmacokinetic studies of peptide-based drugs incorporating this building block.

The pharmaceutical applications of this compound extend to various therapeutic areas. A 2024 Nature Biotechnology paper described its use in the development of peptide-drug conjugates (PDCs) for targeted cancer therapy. The researchers conjugated (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid with cytotoxic payloads through cleavable linkers, demonstrating improved tumor specificity and reduced off-target effects in preclinical models. The CAS number 2648921-89-3 has become increasingly prominent in patent applications related to these innovative drug delivery systems.

Ongoing research is exploring the potential of this compound in addressing challenges in peptide formulation. A recent study in Molecular Pharmaceutics (2024) investigated its role in improving the solubility and permeability of therapeutic peptides. The N-methylation and Fmoc protection were found to significantly enhance the physicochemical properties of peptide leads, addressing one of the major limitations in peptide drug development.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS: 2648921-89-3) represents a versatile and valuable tool in modern peptide-based drug discovery. Its applications span from basic research in chemical biology to the development of advanced therapeutic agents. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation peptide therapeutics.